Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}acetate
Overview
Description
Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}acetate is a chemical compound with the CAS Number: 34573-36-9 . It has a molecular weight of 223.66 . The IUPAC name for this compound is chloromethyl (tert-butoxycarbonyl)glycinate .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H14ClNO4/c1-8(2,3)14-7(12)10-4-6(11)13-5-9/h4-5H2,1-3H3,(H,10,12)
. This code represents the molecular structure of the compound.
Mechanism of Action
Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}acetate acts as a carbonylating agent, which allows for the introduction of carbonyl groups into organic molecules. The carbonyl group is a functional group that is found in many biologically active molecules. The introduction of carbonyl groups can significantly alter the properties of the molecule, including its biological activity. This compound can also act as a protecting group for amino acids, which allows for the selective modification of specific amino acid residues in peptides.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the specific molecule being synthesized. However, this compound has been shown to be non-toxic and has low reactivity towards biological molecules. This compound has been used in the synthesis of molecules with a wide range of biological activities, including antiviral, anticancer, and antibiotic activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}acetate is its versatility in the synthesis of various biologically active molecules. This compound is also relatively easy to synthesize and has a high yield. However, this compound can be expensive and difficult to handle due to its high reactivity towards water and other nucleophiles. This compound also requires careful handling due to its potential toxicity.
Future Directions
There are several future directions for the use of Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}acetate in scientific research. One direction is the development of new and efficient synthesis methods for this compound. Another direction is the synthesis of new biologically active molecules using this compound as a key intermediate. This compound can also be used in the synthesis of new chiral compounds, which are important in the pharmaceutical industry. Additionally, this compound can be used in the development of new drug delivery systems, which can improve the efficacy and safety of current drugs.
Scientific Research Applications
Chloromethyl 2-{[(tert-butoxy)carbonyl]amino}acetate has been widely used in the synthesis of various biologically active molecules, including amino acids, peptides, and nucleotides. It has been used in the synthesis of antiviral drugs, anticancer agents, and antibiotics. This compound is also used in the synthesis of chiral compounds, which are important in the pharmaceutical industry. This compound has been used as a key intermediate in the synthesis of complex molecules, including natural products and their derivatives.
properties
IUPAC Name |
chloromethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14ClNO4/c1-8(2,3)14-7(12)10-4-6(11)13-5-9/h4-5H2,1-3H3,(H,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUFKNCLUXASETI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(=O)OCCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34573-36-9 | |
Record name | chloromethyl 2-{[(tert-butoxy)carbonyl]amino}acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.